Cas no 1260843-86-4 (Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, 1,1-dimethylethyl ester
• CAS No: 1260843-86-4
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5216749
• Update Time: 2025-05-21

Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-(aminomethyl)-2-methoxyphenyl]carbamate
• Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)15-10-7-9(8-14)5-6-11(10)17-4/h5-7H,8,14H2,1-4H3,(H,15,16)
• InChI Key： CHJRYOOUXWZJJG-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(CN)C=1)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6

Additional information on Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[5-(Aminomethyl)-2-Methoxyphenyl]-, 1,1-Dimethylethyl Ester

Carbamic acid, also known as urethane acid, is a versatile compound with a wide range of applications in organic chemistry. The specific compound in question, N-[5-(aminomethyl)-2-methoxyphenyl]-carbamic acid, and its corresponding ester derivative, the 1,1-dimethylethyl ester, have garnered significant attention due to their unique chemical properties and potential applications in drug design and material science.

The CAS number for this compound is 1260843-86-4, which uniquely identifies it in chemical databases. This compound is characterized by its complex structure, featuring a phenyl ring substituted with both an amino group and a methoxy group. The presence of these functional groups imparts interesting electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. For instance, the N-[5-(aminomethyl)-2-methoxyphenyl] moiety has been explored for its potential role in modulating enzyme activity and receptor binding. Researchers have demonstrated that this group can enhance bioavailability and improve drug-target interactions when incorporated into larger molecular frameworks.

The esterification of carbamic acid with 1,1-dimethylethyl alcohol yields the corresponding ester derivative. This transformation not only stabilizes the carbamic acid but also enhances its solubility in organic solvents, making it more amenable to various synthetic procedures. The resulting ester is particularly useful in peptide synthesis and as an intermediate in the production of biodegradable polymers.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 340°C under standard conditions. Its solubility profile shows moderate solubility in water (about 0.5 g/100 mL) and high solubility in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in both laboratory-scale experiments and industrial processes.

The synthesis of this compound typically involves a multi-step process starting from aniline derivatives. Key steps include nucleophilic substitution reactions to introduce the amino group, followed by alkylation to attach the methoxy substituent. The final step involves esterification using a strong acid catalyst to form the desired product. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From an environmental standpoint, this compound has shown low toxicity towards aquatic organisms when tested at concentrations below 1 mg/L. However, further studies are required to fully assess its long-term ecological impact and biodegradability under various environmental conditions.

In conclusion, the compound Carbamic acid, N-[5-(aminomethyl)-2-methoxyphenyl]-, along with its ester derivative (1,1-dimethylethyl ester), represents an important class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and potential uses, underscoring its significance in contemporary chemical research.